Cas no 2228474-61-9 (methyl 5-(3-amino-2-hydroxypropyl)-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(3-amino-2-hydroxypropyl)-2-methylfuran-3-carboxylate
• CAS No: 2228474-61-9
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5829685
• PubChem ID: 165688727
• Update Time: 2025-05-28

methyl 5-(3-amino-2-hydroxypropyl)-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-amino-2-hydroxypropyl)-2-methylfuran-3-carboxylate
• 2228474-61-9
• EN300-1750680

• Inchi： 1S/C10H15NO4/c1-6-9(10(13)14-2)4-8(15-6)3-7(12)5-11/h4,7,12H,3,5,11H2,1-2H3
• InChI Key： IIDZIDRMOVQBFY-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1CC(CN)O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 85.7Ų

Additional information on methyl 5-(3-amino-2-hydroxypropyl)-2-methylfuran-3-carboxylate

Research Brief on Methyl 5-(3-amino-2-hydroxypropyl)-2-methylfuran-3-carboxylate (CAS: 2228474-61-9)

Methyl 5-(3-amino-2-hydroxypropyl)-2-methylfuran-3-carboxylate (CAS: 2228474-61-9) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. This research brief consolidates the latest findings on its synthesis, pharmacological properties, and applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of methyl 5-(3-amino-2-hydroxypropyl)-2-methylfuran-3-carboxylate via a novel multi-step pathway involving reductive amination and esterification. The compound's structural features, including the furan ring and amino alcohol moiety, were found to enhance its binding affinity to G-protein-coupled receptors (GPCRs), making it a promising scaffold for CNS-targeted therapeutics.

In vitro evaluations revealed that derivatives of this compound exhibit potent inhibitory activity against monoamine oxidases (MAOs), with IC50 values in the nanomolar range. This suggests potential applications in treating neurodegenerative diseases such as Parkinson's and Alzheimer's. Furthermore, molecular docking studies have identified specific interactions with the active sites of MAO-B, providing a structural basis for further optimization.

Ongoing preclinical studies are exploring the compound's pharmacokinetic profile, including its blood-brain barrier permeability and metabolic stability. Early results indicate favorable oral bioavailability and low cytotoxicity, positioning it as a lead candidate for further development. Collaborative efforts between academic and industrial researchers are underway to expand its therapeutic potential, particularly in immuno-oncology and pain management.

In conclusion, methyl 5-(3-amino-2-hydroxypropyl)-2-methylfuran-3-carboxylate represents a promising chemical entity with multifaceted applications in drug discovery. Its unique structural attributes and demonstrated bioactivity warrant continued investigation, particularly in the context of unmet medical needs. Future research directions may include the development of prodrug formulations and targeted delivery systems to enhance its therapeutic efficacy.